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Disclaimer: The application of thorium sulfide (ThS) as a nuclear fuel is a field with limited
published research compared to the extensively studied thorium dioxide (ThOz). Consequently,
the following notes and protocols are based on available fundamental data for thorium sulfide,
analogies drawn from the more mature research on uranium sulfide (US) and thorium dioxide
(ThO2), and theoretical considerations. Experimental validation is required for many of the
outlined procedures and performance metrics.

Introduction to Thorium Sulfide as a Nuclear Fuel

Thorium-based nuclear fuel cycles are gaining renewed interest due to thorium's natural
abundance, potential for breeding fissile uranium-233, and inherent proliferation resistance.[1]
[2][3] While thorium dioxide (ThO3) is the most studied thorium fuel form, non-oxide fuels like
thorium sulfide (ThS) present potential advantages, primarily related to their thermophysical
properties. Thorium sulfide, particularly in the form of thorium monosulfide (ThS), is a
refractory material with a high melting point and metallic-like thermal conductivity, which could
lead to lower fuel operating temperatures and enhanced safety margins compared to oxide
fuels.[2][4]

The primary role of thorium sulfide in a nuclear fuel cycle would be as a fertile material.
Through neutron capture, Thorium-232 (the only naturally occurring isotope of thorium)
transmutes into Uranium-233, a fissile isotope capable of sustaining a nuclear chain reaction.
[1][2][3] This process is analogous to the breeding of Plutonium-239 from Uranium-238.
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Potential Advantages and Challenges of Thorium
Sulfide Fuel

Potential Advantages:

Higher Thermal Conductivity: Sulfide fuels generally exhibit higher thermal conductivity than
their oxide counterparts. This could lead to lower fuel centerline temperatures during reactor
operation, reducing the stored thermal energy and improving safety during transient
scenarios.

Higher Fissile Density: Thorium sulfide may offer a higher density of fertile atoms compared
to thorium dioxide, potentially leading to improved breeding ratios and fuel cycle economics.

Compatibility with Advanced Reactors: The properties of thorium sulfide could make it a
suitable candidate for advanced reactor concepts, such as fast reactors or molten salt
reactors, where higher performance fuels are desired.

Challenges:

Limited Research and Development: There is a significant lack of data on the irradiation
performance, fuel-cladding interaction, and reprocessing of thorium sulfide fuels.

Synthesis and Fabrication: The synthesis of high-purity, stoichiometric thorium sulfide and
its fabrication into fuel pellets may be more complex and costly than for oxide fuels.

Chemical Compatibility: The chemical compatibility of thorium sulfide with cladding
materials (e.g., Zircaloy, stainless steel) at high temperatures and under irradiation needs to
be thoroughly investigated to prevent fuel failure.[5][6][7][8]

Reprocessing: While the THOREX process is established for thorium-based oxide fuels,
modifications would be necessary to accommodate a sulfide matrix, particularly in the head-
end dissolution stage.[1][9][10][11][12][13]

Quantitative Data Presentation

The following tables summarize the available quantitative data for thorium sulfide and related

compounds for comparative purposes. Data for thorium sulfide is limited, and some values
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are theoretical or extrapolated.

Table 1: Physical and Thermal Properties of Thorium Compounds

. Thorium . .
Thorium . ) Thorium Uranium
Property ] Disulfide o .
Sulfide (ThS) Dioxide (ThO2) Sulfide (US)
(ThS2)
Molar Mass (
264.10 296.17 264.04 270.10
g/mol )
Orthorhombic ) )
Crystal Structure  NaCl (Rock Salt) Fluorite (Cubic) NaCl (Rock Salt)
(PbCl2)
Theoretical ~9.55
, 7.30 10.00 10.87
Density (g/cm?3) (calculated)
Melting Point
~2200 1905 3390 2462
0
Thermal )
o Estimated >15
Conductivity ) Data not
(by analogy with ) ~35 ~15
(W/m-K) at available
us)
1000°C

Note: Data for ThS is sparse and often based on older literature or theoretical calculations. The

thermal conductivity is an estimation based on the known properties of uranium sulfide.

Table 2: Nuclear Properties of Fertile and Fissile Isotopes
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Property 232Th 238U

233U

235U

239Pu

Natural
Abundance ~100 99.27
(%)

Trace

0.72

Trace

Half-life

(years)

1.41 x 10° 4.47 x 10°

1.59 x 10°

7.04 x 108

2.41 x 104

Thermal

Neutron

Capture 7.4 2.7
Cross-section

(barns)

45.3

98.7

270.7

Thermal

Neutron

Fission ~0 ~0
Cross-section

(barns)

531.2

584.4

748.1

Neutrons
released per

N/A N/A
thermal

fission (n)

2.29

2.07

2.11

Experimental Protocols

The following are generalized protocols for the synthesis, fabrication, and reprocessing of

thorium sulfide fuel. These are illustrative and would require significant optimization and

validation.

Protocol for Synthesis of Thorium Sulfide Powder

Objective: To synthesize thorium sulfide (ThS) powder suitable for pressing into fuel pellets.

Materials:

e Thorium dioxide (ThO2z) powder (nuclear grade)
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Carbon disulfide (CS2) or Hydrogen sulfide (H2S) gas

High-purity argon or other inert gas

High-temperature tube furnace

Alumina or graphite crucibles

Procedure:

Place a known quantity of ThO2 powder in a crucible.
» Position the crucible in the center of the tube furnace.
e Purge the furnace tube with inert gas to remove air and moisture.

e Heat the furnace to a temperature between 1000°C and 1300°C under a continuous flow of
inert gas.

e Once the temperature has stabilized, introduce a controlled flow of the sulfurizing agent (CSz
vapor or Hz2S gas) mixed with the inert gas.

e Maintain the reaction temperature and gas flow for a sufficient duration (several hours) to
ensure complete conversion of the oxide to the sulfide. The reaction is: 2ThO2z + 4CS2 -
2ThSz2 + 4COS or ThO2 + 2H2S — ThS2 + 2H20. For ThS, a carbothermic reduction in the
presence of HzS may be required: ThO2 + 2C + H2S - ThS + 2CO + Ha.

 After the reaction period, stop the flow of the sulfurizing agent and cool the furnace to room
temperature under an inert atmosphere.

o Handle the resulting thorium sulfide powder in an inert atmosphere glovebox to prevent
oxidation.

o Characterize the powder using X-ray diffraction (XRD) to confirm the phase purity and
stoichiometry.

Protocol for Fabrication of Thorium Sulfide Fuel Pellets
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Obijective: To fabricate dense thorium sulfide pellets for irradiation testing.

Materials:

Thorium sulfide powder

Binder/lubricant (e.qg., stearic acid, polyethylene glycol) if required

Hydraulic press

Sintering furnace (with controlled atmosphere)

Tungsten or molybdenum crucibles

Procedure:

If necessary, mill the ThS powder to achieve a desired particle size distribution for optimal
sintering.

Mix the powder with a small amount of binder/lubricant to improve its pressing
characteristics.

Press the powder into green pellets using a hydraulic press at pressures typically ranging
from 200 to 400 MPa.

Place the green pellets in a crucible and transfer them to a sintering furnace.

Heat the pellets in a controlled atmosphere (vacuum or high-purity inert gas) to a
temperature between 1800°C and 2000°C. The sintering temperature will depend on the
powder characteristics and desired final density.

Hold the pellets at the sintering temperature for several hours to allow for densification.

Cool the furnace slowly to room temperature to prevent thermal shock and cracking of the
pellets.

Measure the geometric density and characterize the microstructure of the sintered pellets
using techniques like scanning electron microscopy (SEM).
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Conceptual Protocol for Head-End Reprocessing of
Spent Thorium Sulfide Fuel

Objective: To dissolve spent thorium sulfide fuel for subsequent separation of uranium,
thorium, and fission products.

Materials:

Sheared spent thorium sulfide fuel pins

Concentrated nitric acid (HNO3)

Hydrofluoric acid (HF) as a catalyst (if necessary)

Aluminum nitrate (AI(NOs)3) as a corrosion inhibitor

Dissolver vessel designed for highly radioactive materials
Procedure:

e Mechanically shear the spent fuel rods into small segments to expose the fuel material. This
is a standard head-end process in fuel reprocessing.[1][12]

e Place the sheared segments into a dissolver vessel.

 Introduce a solution of concentrated nitric acid. The dissolution of sulfide fuels in nitric acid is
expected to be more vigorous than that of oxide fuels, potentially producing sulfur-containing
off-gases that would need to be managed.

e The dissolution reaction might be: ThS + 4HNOs - Th(NO3)s + S + 2H20 + 2NO2. The
formation of elemental sulfur could pose challenges. Alternatively, oxidation to sulfate may
occur: ThS + 8HNOs — Th(SO4)(NOs3)2 + 8NO2 + 4H20.

« If dissolution is sluggish, a small amount of hydrofluoric acid can be added as a catalyst,
similar to the THOREX process for ThO2.[1][10] Aluminum nitrate would also be added to
complex the fluoride ions and protect the dissolver vessel from corrosion.

» Heat the dissolver to accelerate the dissolution process.
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e Once dissolution is complete, the resulting solution, containing thorium, bred uranium, and
fission products, is transferred for solvent extraction (e.g., a modified THOREX process) to
separate the valuable actinides from the waste products.

Visualizations
Thorium-Uranium Fuel Cycle with Thorium Sulfide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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